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These application notes provide a comprehensive guide for utilizing the STING (Stimulator of
Interferon Genes) antagonist, H-151, in a preclinical imiquimod-induced psoriasis mouse
model. This document outlines the underlying mechanism of action, detailed experimental
protocols, and expected quantitative outcomes, offering a valuable resource for the
investigation of novel therapeutic strategies for psoriasis.

Introduction

Psoriasis is a chronic inflammatory skin disease characterized by the hyperproliferation of
keratinocytes and infiltration of immune cells.[1][2] The cGAS-STING signaling pathway, a key
component of the innate immune system that detects cytosolic DNA, has been implicated in the
pathogenesis of psoriasis.[3][4] Upregulation of STING and its downstream targets has been
observed in psoriatic lesions.[1][5] H-151 is a potent and selective antagonist of STING, which
has been shown to ameliorate psoriasis-like symptoms in mouse models by inhibiting the
STING/NF-KB signaling pathway.[1][6] This inhibition leads to a reduction in the production of
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pro-inflammatory cytokines, such as IL-17, IL-23, and IL-6, and decreases the infiltration of
pathogenic immune cells.[1][3][5]

Mechanism of Action: H-151 in Psoriasis

H-151 exerts its therapeutic effect by directly inhibiting the STING protein. In the context of
psoriasis, cytosolic DNA activates the cGAS-STING pathway, leading to the activation of NF-kB
and subsequent transcription of pro-inflammatory cytokines. H-151 blocks this cascade,
thereby reducing the inflammatory response.
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Caption: H-151 inhibits the STING-mediated signaling pathway.

Experimental Protocols
Imiquimod-Induced Psoriasis Mouse Model

This model is widely used to mimic human plague-type psoriasis.[7][8] Topical application of
imiquimod, a Toll-like receptor 7/8 agonist, induces a robust inflammatory response in the skin,
characterized by erythema, scaling, and thickening, which are hallmarks of psoriasis.[7][9][10]

Materials:
e BALB/c or C57BL/6 mice (female, 8-10 weeks old)[7][11]

e Imiquimod 5% cream (e.g., Aldara™)[9]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34460100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11512523/
https://www.researchgate.net/publication/354228654_The_STING_antagonist_H-151_ameliorates_psoriasis_via_suppression_of_STINGNF-kB-mediated_inflammation
https://www.benchchem.com/product/b1672577/docs?utm_src=pdf-body#application-notes-and-protocols-h-151-in-a-psoriasis-mouse-model
https://www.benchchem.com/product/b1672577/docs?utm_src=pdf-body#application-notes-and-protocols-h-151-in-a-psoriasis-mouse-model
https://www.benchchem.com/product/b1672577/docs?utm_src=pdf-body#application-notes-and-protocols-h-151-in-a-psoriasis-mouse-model
https://www.benchchem.com/product/b1672577/docs?utm_src=pdf-body-img#application-notes-and-protocols-h-151-in-a-psoriasis-mouse-model
https://www.benchchem.com/product/b1672577/docs?utm_src=pdf-body#application-notes-and-protocols-h-151-in-a-psoriasis-mouse-model
https://hookelabs.com/services/cro/psoriasis/imiquimod/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Imiquimod_Induced_Psoriasis_Like_Skin_Inflammation_in_Mice.pdf
https://hookelabs.com/services/cro/psoriasis/imiquimod/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5069152/
https://www.criver.com/products-services/discovery-services/pharmacology-studies/inflammation-autoimmune-studies/imiquimod-induced-psoriasis-model
https://hookelabs.com/services/cro/psoriasis/imiquimod/
https://www.researchgate.net/figure/H-151-ameliorates-imiquimod-induced-psoriasis-like-dermatitis-the-model-a-The-time_fig2_354228654
https://pmc.ncbi.nlm.nih.gov/articles/PMC5069152/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Control cream (e.g., Vaseline Lanette cream)[9]

H-151 cream (e.g., 250 and 500 mg/kg)[11]

Electric shaver or clippers[9]

Calipers for measuring ear and skin thickness[7]
Procedure:

o Animal Acclimatization: Acclimatize mice to the housing conditions for at least one week
before the experiment.

e Hair Removal: On day -1, shave the dorsal back of the mice over an area of approximately
2x3 cm.[9]

e Group Allocation: Randomly divide the mice into the following groups (n=8 per group):

[¢]

Control Group: Topical application of control cream.
o Imiquimod (IMQ) Group: Topical application of imiquimod cream.

o IMQ + H-151 (Low Dose) Group: Topical application of imiquimod cream and low-dose H-
151 cream.

o IMQ + H-151 (High Dose) Group: Topical application of imiquimod cream and high-dose
H-151 cream.

 Induction of Psoriasis: From day O to day 4, apply a daily topical dose of 62.5 mg of 5%
imiquimod cream to the shaved back and right ear of the mice in the IMQ and treatment
groups.[11] Apply a similar amount of control cream to the control group.

o H-151 Treatment: For the treatment groups, apply the specified dose of H-151 cream
topically to the same areas as the imiquimod application, typically a few hours after the
imiquimod application, for five consecutive days.[11]

e Monitoring and Assessment:
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o Daily: Monitor the body weight of the mice.[11]

o Dalily: Score the severity of the skin inflammation on the back using the Psoriasis Area and
Severity Index (PASI). The scoring is based on erythema (redness), scaling, and
thickness, each graded on a scale of 0-4.[7][11]

o Daily: Measure the thickness of the right ear using calipers.[11]

« Sample Collection: On day 5, euthanize the mice and collect skin and spleen samples for

further analysis.

Experimental Timeline

Day -1:
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'
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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